Cas no 29052-09-3 (Butanoic acid,3-cyanophenyl ester)
29052-09-3 structure
Product Name:Butanoic acid,3-cyanophenyl ester
CAS No:29052-09-3
MF:C11H11NO2
MW:189.210542917252
CID:239387
PubChem ID:551253
Update Time:2025-04-19
Butanoic acid,3-cyanophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-cyanophenyl ester
- (3-cyanophenyl) butanoate
- Benzonitrile, m-hydroxy-, butyrate (ester) (8CI)
- Butanoicacid, 3-cyanophenyl ester (9CI)
- Butyric acid, ester with m-hydroxybenzonitrile(8CI)
- 3-Cyanophenyl butyrate
- RIBBUKPANOBMDY-UHFFFAOYSA-N
- Butyric acid, ester with m-hydroxybenzonitrile
- DTXSID30338803
- 3-Cyanophenyl butyrate #
- 29052-09-3
-
- Inchi: 1S/C11H11NO2/c1-2-4-11(13)14-10-6-3-5-9(7-10)8-12/h3,5-7H,2,4H2,1H3
- InChI Key: RIBBUKPANOBMDY-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)C(CCC)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.1Ų
Butanoic acid,3-cyanophenyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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